Cas no 2228894-74-2 (3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol)

• Product Name: 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol
• CAS No: 2228894-74-2
• MF: C₁₀H₁₄N₂O₃S
• MW: 242.294761180878
• CID: 5801006
• PubChem ID: 165615290
• Update Time: 2025-06-23

3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol
• EN300-1814088
• 3-[(5-nitrothiophen-2-yl)methyl]piperidin-3-ol
• 2228894-74-2

• Inchi： 1S/C10H14N2O3S/c13-10(4-1-5-11-7-10)6-8-2-3-9(16-8)12(14)15/h2-3,11,13H,1,4-7H2
• InChI Key： QCNOCEYYBXARGZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC1(CNCCC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.07251349g/mol
• Monoisotopic Mass: 242.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol

Professional Introduction to 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol (CAS No: 2228894-74-2)

3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228894-74-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound features a piperidine ring linked to a nitro-substituted thiophene moiety, which contributes to its unique chemical and pharmacological properties.

The significance of 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol lies in its potential applications in the development of novel therapeutic agents. Recent studies have highlighted the compound's ability to interact with various biological targets, which could lead to the creation of new drugs for treating a range of diseases. The nitro group in the thiophene ring enhances the compound's reactivity, allowing for further functionalization and modification to tailor its pharmacological profile.

In the realm of drug discovery, the combination of piperidine and nitrothiophene structures has been explored for their potential to modulate enzyme activity and receptor binding. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier. The presence of the nitrothiophene moiety adds an additional layer of complexity, influencing both the electronic properties and solubility of the molecule. These characteristics make 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol a valuable scaffold for designing new pharmaceuticals.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol can bind effectively to several protein targets, including enzymes and receptors involved in inflammatory pathways. This finding aligns with ongoing research aimed at developing anti-inflammatory agents with minimal side effects. The compound's ability to interact with these targets suggests its potential as a lead compound for further optimization.

The synthesis of 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the key functional groups efficiently. These advances have not only improved yield but also reduced the environmental impact of synthesis, aligning with green chemistry principles.

In vitro studies have begun to unravel the pharmacological profile of 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol. Initial experiments indicate that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory markers has been observed, which could make it useful in treating chronic inflammatory diseases. These preliminary findings underscore the need for further investigation into its therapeutic potential.

The future direction of research on 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol includes exploring its mechanism of action and optimizing its chemical structure for better efficacy and safety. Combination therapies involving this compound with other drugs are also being considered to enhance therapeutic outcomes. As our understanding of molecular interactions continues to grow, compounds like this one hold promise for addressing unmet medical needs.

The development of new pharmaceuticals is a meticulous process that requires interdisciplinary collaboration among chemists, biologists, and clinicians. The study of 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol exemplifies this collaborative approach, where chemical innovation meets biological insight. By leveraging cutting-edge technologies and methodologies, researchers are paving the way for next-generation treatments that could improve patient care significantly.

In conclusion, 3-(5-nitrothiophen-2-yl)methylpiperidin-3-ol (CAS No: 2228894-74-2) represents a fascinating area of research with substantial potential in pharmaceutical development. Its unique structure and promising biological activities make it a compelling candidate for further study. As research progresses, this compound could contribute to advancements in medicine, offering new hope for patients suffering from various conditions.